![molecular formula C12H18ClN5O B5594227 2-chloro-4-morpholin-4-yl-6-piperidin-1-yl-1,3,5-triazine](/img/structure/B5594227.png)
2-chloro-4-morpholin-4-yl-6-piperidin-1-yl-1,3,5-triazine
Overview
Description
2-chloro-4-morpholin-4-yl-6-piperidin-1-yl-1,3,5-triazine is a useful research compound. Its molecular formula is C12H18ClN5O and its molecular weight is 283.76 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 283.1199879 g/mol and the complexity rating of the compound is 283. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structure Analysis
The crystal structure of compounds related to 2-chloro-4-morpholin-4-yl-6-piperidin-1-yl-1,3,5-triazine has been studied. For instance, a derivative with the formula C21H40N6O, used in light stabilizers, shows a chair conformation for the piperidine ring and normal bond lengths and angles compared to similar compounds (Wang & Wang, 2009).
Synthesis of Novel Heterocyclic Systems
In the synthesis of new heterocyclic systems, derivatives of this compound play a crucial role. They have been used to create new compounds such as pyrimido[5’,4’:5,6][1,4]thiazino[3,2-e][1,2,4]triazin-3(5H)-ones, showing the versatility of this molecule in synthesizing complex heterocyclic structures (Karimian & Karimi, 2020).
Inhibition of Human Cathepsin S
A series of 2,4,6-trisubstituted 1,3,5-triazines, including derivatives of the target compound, have been synthesized and evaluated as inhibitors of human cysteine cathepsins. These compounds show promise as selective inhibitors for therapeutic applications, highlighting the compound's potential in medicinal chemistry (Tber et al., 2018).
Antimicrobial Activity
S-triazine derivatives, including those based on this compound, have shown significant antimicrobial activity. They've been tested against a range of microorganisms, demonstrating their potential as antimicrobial agents (Sharma et al., 2017).
Synthesis of Hybrid Molecules
The compound has been used in the synthesis of hybrid molecules containing additional pharmacophore fragments like hydroquinoline and piperidine. These compounds are promising for studying their biological action, such as anticoagulant activity, demonstrating the compound's role in creating biologically active molecules (Unnamed Authors, 2023).
Properties
IUPAC Name |
4-(4-chloro-6-piperidin-1-yl-1,3,5-triazin-2-yl)morpholine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18ClN5O/c13-10-14-11(17-4-2-1-3-5-17)16-12(15-10)18-6-8-19-9-7-18/h1-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDQLGGSXQNSZHG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC(=NC(=N2)Cl)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClN5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.